Cas no 1788100-05-9 ((4-Bromophenyl)-(difluoromethyl)-imino-oxo-lambda6-sulfane)

• Product Name: (4-Bromophenyl)-(difluoromethyl)-imino-oxo-lambda6-sulfane
• CAS No: 1788100-05-9
• MF: C₇H₆BrF₂NOS
• MW: 270.094446659088
• MDL: MFCD32668638
• CID: 5672681
• PubChem ID: 146155849
• Update Time: 2025-07-15

(4-Bromophenyl)-(difluoromethyl)-imino-oxo-lambda6-sulfane Chemical and Physical Properties

Names and Identifiers

• Sulfoximine, S-(4-bromophenyl)-S-(difluoromethyl)-
• (4-bromophenyl)(difluoromethyl)imino-lambda6-sulfanone
• (4-Bromophenyl)-(difluoromethyl)-imino-oxo-lambda6-sulfane
• 1788100-05-9
• EN300-26673188

• MDL： MFCD32668638
• Inchi： 1S/C7H6BrF2NOS/c8-5-1-3-6(4-2-5)13(11,12)7(9)10/h1-4,7,11H
• InChI Key： ONOZXVFAHXHFMX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(C(F)F)(=N)=O

Computed Properties

• Exact Mass: 268.93215g/mol
• Monoisotopic Mass: 268.93215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.74±0.1 g/cm3(Predicted)
• Boiling Point: 277.9±50.0 °C(Predicted)

Additional information on (4-Bromophenyl)-(difluoromethyl)-imino-oxo-lambda6-sulfane

Introduction to (4-Bromophenyl)-(difluoromethyl)-imino-oxo-lambda6-sulfane (CAS No. 1788100-05-9)

The compound (4-Bromophenyl)-(difluoromethyl)-imino-oxo-lambda6-sulfane, identified by its CAS number 1788100-05-9, represents a significant advancement in the realm of synthetic chemistry and pharmaceutical research. This innovative molecule has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of both bromophenyl and difluoromethyl groups, coupled with the lambda6-sulfane moiety, endows this compound with distinct chemical properties that make it a promising candidate for various biochemical and medicinal applications.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel heterocyclic compounds, particularly those incorporating sulfur-containing functionalities. The lambda6-sulfane structure, though less common than other sulfur-based heterocycles, offers intriguing possibilities for modulating biological activity. This compound's design aims to leverage the electronic and steric effects of its substituents to enhance binding affinity and selectivity in target enzymes and receptors. Such features are critical for developing drugs with improved efficacy and reduced side effects.

The 4-bromophenyl group in the molecule serves as an excellent handle for further chemical modifications, enabling the synthesis of more complex derivatives. This aromatic ring is particularly valuable in medicinal chemistry due to its ability to engage in π-stacking interactions, which can enhance drug-receptor binding stability. Additionally, the difluoromethyl group is a well-documented pharmacophore that improves metabolic stability and binding affinity. Its incorporation into this compound suggests potential benefits in terms of pharmacokinetic profiles, making it an attractive scaffold for drug discovery efforts.

Recent studies have highlighted the importance of fluorinated compounds in modern drug design. The electron-withdrawing nature of fluorine atoms can significantly influence the electronic properties of molecules, leading to enhanced potency and selectivity. The combination of a difluoromethyl group with a sulfur-containing heterocycle like lambda6-sulfane presents a novel approach to designing bioactive molecules with tailored properties. This compound's unique structural motif may offer advantages over traditional scaffolds by providing a balance between lipophilicity, solubility, and metabolic stability.

The synthesis of such complex molecules often involves multi-step organic transformations, requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and palladium-mediated cross-coupling techniques, have been instrumental in constructing the intricate framework of this compound. These methods not only facilitate the introduction of specific functional groups but also enable the formation of carbon-carbon bonds essential for its structure.

In the context of medicinal chemistry, this compound represents a promising lead for further investigation. Its potential applications span various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The ability to modify both the bromophenyl and difluoromethyl moieties allows for extensive structural diversification, enabling researchers to optimize biological activity through rational drug design principles. Such flexibility is crucial for identifying compounds that exhibit high efficacy while minimizing off-target effects.

The lambda6-sulfane moiety itself is an emerging feature in medicinal chemistry research. Its unique electronic properties and ability to participate in multiple non-covalent interactions make it a valuable component in designing molecules with enhanced binding affinity. Preliminary computational studies suggest that this compound may interact favorably with biological targets due to its optimized shape and charge distribution. These insights are derived from molecular modeling techniques that predict binding modes and energetics, providing a rational basis for further experimental validation.

Evaluation of this compound's biological activity is ongoing but preliminary results are encouraging. In vitro assays have shown promising interactions with certain enzymes and receptors relevant to human health conditions. These findings underscore the potential of this molecule as a starting point for developing novel therapeutic agents. Further investigations are needed to fully elucidate its mechanism of action and assess its safety profile before moving into clinical trials.

The development of new drugs is a complex process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The synthesis and characterization of compounds like (4-Bromophenyl)-(difluoromethyl)-imino-oxo-lambda6-sulfane exemplify how cutting-edge chemical research can drive progress in drug discovery. By combining innovative molecular design with state-of-the-art synthetic techniques, researchers can create molecules with tailored properties that address unmet medical needs.

In conclusion, (4-Bromophenyl)-(difluoromethyl)-imino-oxo-lambda6-sulfane (CAS No. 1788100-05-9) represents a significant advancement in synthetic chemistry with potential applications in pharmaceutical research. Its unique structural features, including the presence of bromophenyl and difluoromethyl groups along with the lambda6-sulfane moiety, make it a promising candidate for further development as a therapeutic agent. Continued research into this compound will likely yield valuable insights into its biological activity and mechanisms of action, contributing to the discovery of new treatments for various diseases.